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Compound of Interest

2-Fluoro-6-[4-
Compound Name: ) o
(methylthio)phenoxy]benzonitrile

Cat. No.: B114222

An In-Depth Technical Guide to the Safe Handling of 2-Fluoro-6-[4-
(methylthio)phenoxy]benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and handling
considerations for 2-Fluoro-6-[4-(methylthio)phenoxy]benzonitrile. Synthesizing available
safety data and established laboratory best practices, this document is intended to serve as an
essential resource for researchers, scientists, and drug development professionals. The guide
delves into the chemical and physical properties, potential hazards, appropriate exposure
controls, and emergency procedures associated with this compound. By providing a framework
for risk assessment and management, this document aims to foster a culture of safety and
scientific integrity in the laboratory.

Compound Identification and Properties

2-Fluoro-6-[4-(methylthio)phenoxy]benzonitrile is a fluorinated aromatic nitrile with a
methylthio-phenoxy substituent. Its unique structure makes it a valuable intermediate in
medicinal chemistry and materials science. A thorough understanding of its properties is the
foundation of its safe handling.
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Property Value Source
CAS Number 148901-52-4 [1]
Molecular Formula C14H10FNOS [1]
Molecular Weight 259.3 g/mol [1]
Appearance No.t explicitly stated, likely a N/A
solid

Melting Point Not available N/A
Boiling Point Not available N/A
Solubility Not available N/A

Hazard Identification and Toxicological Profile

Based on available Safety Data Sheets (SDS), 2-Fluoro-6-[4-

(methylthio)phenoxy]benzonitrile is classified as harmful and an irritant.[2] The primary

routes of exposure are inhalation, skin contact, and ingestion.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2)

Potential Health Effects:[2]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system

 Inhalation: Harmful if inhaled. Causes respiratory tract irritation.
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o Skin Contact: Harmful if absorbed through the skin. Causes skin irritation.
e Eye Contact: Causes serious eye irritation.

 Ingestion: Harmful if swallowed. May cause irritation of the digestive tract.
Toxicological Data:

Specific LD50 and LC50 data for 2-Fluoro-6-[4-(methylthio)phenoxy]benzonitrile are not
currently available.[2] However, for the parent compound, benzonitrile, the following data is
available and should be considered for risk assessment:

Route Species Value Source
Oral LD50 Rat 700 mg/kg [3]
Dermal LD50 Rabbit 1250 mg/kg [3114]
Inhalation LC50 Rat 950 ppm (8 h) [3]

Carcinogenicity: This compound is not listed as a carcinogen by ACGIH, IARC, or NTP.[2]

Safe Handling and Storage Protocols

A proactive approach to safety is paramount when working with this compound. The following
protocols are designed to minimize exposure and ensure a safe laboratory environment.

Engineering Controls

The primary line of defense is to handle 2-Fluoro-6-[4-(methylthio)phenoxy]benzonitrile in a
well-ventilated area.

o Fume Hood: All weighing, handling, and reactions should be conducted in a certified
chemical fume hood to keep airborne concentrations low.[2]

o Safety Shower and Eyewash Station: A readily accessible and functional safety shower and
eyewash station are mandatory in any laboratory where this compound is handled.[2]
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Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is a critical barrier to exposure.
Caption: Required PPE for handling 2-Fluoro-6-[4-(methylthio)phenoxy]benzonitrile.
o Eye Protection: Chemical safety goggles are required at all times.

» Skin Protection: A flame-retardant lab coat and compatible chemical-resistant gloves (e.qg.,
nitrile) must be worn. Contaminated clothing should be removed and washed before reuse.

» Respiratory Protection: If engineering controls are not sufficient, a NIOSH-approved
respirator should be used.[4]

Handling Procedures

¢ Avoid breathing dust, vapor, mist, or gas.[2]
e Avoid contact with skin and eyes.[2]
e Do not eat, drink, or smoke when using this product.

» Wash hands thoroughly after handling.

Storage

» Store in a cool, dry, and well-ventilated place.[2]
o Keep the container tightly closed.[2]
o Store away from incompatible materials such as strong oxidizing agents.[4][5]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Response Protocol

Exposure Event

A4

Skin Contact Chemical Spill

Eye Contact Inhalation

Spill Response

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving the compound.

First-Aid Measures[2]

« After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical aid.
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o After Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.

o After Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Get medical aid.

 After Ingestion: Get medical aid. Wash mouth out with water.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[2]

e Special Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[4] Hazardous decomposition products include hydrogen
cyanide, nitrogen oxides, carbon monoxide, oxides of sulfur, carbon dioxide, fluorine, and
hydrogen fluoride gas.[2]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 3.2.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Vacuum or sweep up material and place it into a suitable disposal
container.[2]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4] Dispose of contents/container to an approved waste disposal plant.

Conclusion
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While 2-Fluoro-6-[4-(methylthio)phenoxy]benzonitrile is a valuable compound in research
and development, its handling requires a comprehensive understanding of its potential hazards
and the implementation of robust safety protocols. Adherence to the guidelines outlined in this
document will help ensure the safety of laboratory personnel and the integrity of the research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b114222?utm_src=pdf-body
https://www.benchchem.com/product/b114222?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4356279.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4356279.htm
https://m.molbase.com/moldata/376676.html
https://www.fishersci.com/store/msds?partNumber=AC446911000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/91971.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1302806&productDescription=4-FLUOROBENZONITRILE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b114222#2-fluoro-6-4-methylthio-phenoxy-benzonitrile-safety-and-handling
https://www.benchchem.com/product/b114222#2-fluoro-6-4-methylthio-phenoxy-benzonitrile-safety-and-handling
https://www.benchchem.com/product/b114222#2-fluoro-6-4-methylthio-phenoxy-benzonitrile-safety-and-handling
https://www.benchchem.com/product/b114222#2-fluoro-6-4-methylthio-phenoxy-benzonitrile-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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